Cas no 2172081-45-5 (1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172081-45-5
• MF: C₁₀H₁₈N₄S
• MW: 226.341720104218
• CID: 6023235
• PubChem ID: 165443808
• Update Time: 2025-05-27

1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide
• 2172081-45-5
• EN300-1596406

• Inchi： 1S/C10H18N4S/c1-3-4-5-6-7-14-8(2)9(10(11)15)12-13-14/h3-7H2,1-2H3,(H2,11,15)
• InChI Key： CNAJVJNSLWUNIL-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C)N(CCCCCC)N=N1)N

Computed Properties

• Exact Mass: 226.12521776g/mol
• Monoisotopic Mass: 226.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-Hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172081-45-5)

1-Hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172081-45-5) is a specialized organic compound belonging to the triazole family, which has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring a hexyl chain and a carbothioamide functional group, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel heterocyclic compounds in drug discovery and sustainable chemistry.

The 1,2,3-triazole core of this compound is particularly noteworthy, as it is known for its stability, hydrogen-bonding capacity, and ability to participate in click chemistry reactions. These characteristics make 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide a valuable building block for designing bioactive molecules. Recent studies have highlighted its potential as a scaffold for developing antimicrobial agents and enzyme inhibitors, aligning with the global focus on combating antibiotic resistance and discovering new therapeutic targets.

In the context of green chemistry, this compound has also been investigated for its role in catalytic processes and as a ligand in metal-organic frameworks (MOFs). The carbothioamide moiety, in particular, offers chelating properties that can enhance the efficiency of transition metal catalysts. This aligns with the broader industry trend toward sustainable and eco-friendly synthetic methodologies, a topic frequently searched by academics and professionals in the field.

From a commercial perspective, CAS No. 2172081-45-5 is often sought after by suppliers and researchers specializing in fine chemicals and custom synthesis. Its availability in high purity forms is critical for reproducible results in both academic and industrial settings. Questions such as "Where to buy 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide?" or "What are the synthetic routes for triazole derivatives?" are commonly encountered in search engines, reflecting the compound's relevance in the chemical community.

Another area of interest is the compound's potential role in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced polymers and coatings. This application is particularly relevant to industries focused on corrosion inhibition and surface modification, which are hot topics in engineering and nanotechnology forums.

Safety and handling of 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide are also frequently discussed. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Researchers often search for "storage guidelines for triazole carbothioamides" or "stability studies of CAS 2172081-45-5," underscoring the need for accurate technical data.

In summary, 1-hexyl-5-methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172081-45-5) represents a multifaceted compound with promising applications across multiple scientific disciplines. Its structural features, combined with the rising interest in heterocyclic chemistry and sustainable synthesis, position it as a compound of significant current and future value. As research continues to uncover its full potential, this molecule is likely to remain a focal point in both academic and industrial chemistry discussions.